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Zinpyr-4 Zinpyr-4
Brand Name: Vulcanchem
CAS No.: 502467-23-4
VCID: VC20748524
InChI: InChI=1S/C40H31ClN4O5/c41-33-19-31-37(20-36(33)47)50-39-30(38(31)28-12-2-3-13-29(28)40(48)49)15-16-35(46)32(39)21-44-34-14-4-1-9-25(34)22-45(23-26-10-5-7-17-42-26)24-27-11-6-8-18-43-27/h1-20,44,46H,21-24H2,(H,48,49)
SMILES: C1=CC=C(C(=C1)CN(CC2=CC=CC=N2)CC3=CC=CC=N3)NCC4=C(C=CC5=C4OC6=CC(=O)C(=CC6=C5C7=CC=CC=C7C(=O)O)Cl)O
Molecular Formula: C40H31ClN4O5
Molecular Weight: 683.1 g/mol

Zinpyr-4

CAS No.: 502467-23-4

Cat. No.: VC20748524

Molecular Formula: C40H31ClN4O5

Molecular Weight: 683.1 g/mol

* For research use only. Not for human or veterinary use.

Zinpyr-4 - 502467-23-4

CAS No. 502467-23-4
Molecular Formula C40H31ClN4O5
Molecular Weight 683.1 g/mol
IUPAC Name 2-[5-[[2-[[bis(pyridin-2-ylmethyl)amino]methyl]anilino]methyl]-2-chloro-6-hydroxy-3-oxoxanthen-9-yl]benzoic acid
Standard InChI InChI=1S/C40H31ClN4O5/c41-33-19-31-37(20-36(33)47)50-39-30(38(31)28-12-2-3-13-29(28)40(48)49)15-16-35(46)32(39)21-44-34-14-4-1-9-25(34)22-45(23-26-10-5-7-17-42-26)24-27-11-6-8-18-43-27/h1-20,44,46H,21-24H2,(H,48,49)
Standard InChI Key UHNQTFFTOHVMJY-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)CN(CC2=CC=CC=N2)CC3=CC=CC=N3)NCC4=C(C=CC5=C4OC6=CC(=O)C(=CC6=C5C7=CC=CC=C7C(=O)O)Cl)O
Canonical SMILES C1=CC=C(C(=C1)CN(CC2=CC=CC=N2)CC3=CC=CC=N3)NCC4=C(C=CC5=C4OC6=CC(=O)C(=CC6=C5C7=CC=CC=C7C(=O)O)Cl)O

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